Cas no 5557-31-3 (9-Octadecene)

9-Octadecene Properties

Names and Identifiers

• 9-Octadecene
• (E)-octadec-9-ene
• 9-Octadecene, (9E)-
• 3K7K2NDB3U
• Q27117203
• UNII-3K7K2NDB3U
• HSNQNPCNYIJJHT-ISLYRVAYSA-N
• trans-octadec-9-ene
• CHEBI:37607
• 5557-31-3
• Q27117204
• trans-9-Octadecene
• 7206-25-9
• (9E)-9-Octadecene
• LMFA11000563
• NS00096306
• octadec-9-ene
• DTXSID10880855
• CHEBI:37605
• (9E)-octadec-9-ene
• 9-Octadecene, (E)-
• (E)-9-Octadecene
• HSNQNPCNYIJJHT-UHFFFAOYSA-N
• +Expand

• InChIKey： HSNQNPCNYIJJHT-ISLYRVAYSA-N
• Inchi： InChI=1S/C18H36/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3/b18-17+
• SMILES： CCCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 252.28200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 14
• Monoisotopic Mass: 252.281701148g/mol
• Heavy Atom Count: 18
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 7.04380
• PSA: 0.00000
• Refractive Index: 1.4470
• Boiling Point: 305.66°C (estimate)
• Melting Point: -30.5°C
• Flash Point: 150.4°C
• Solubility: Insuluble (5.3E-6 g/L) (25 ºC),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.790±0.06 g/cm3 (20 ºC 760 Torr),